Cas no 116289-35-1 (3-bromo-4-chloro-7-(trifluoromethyl)quinoline)

3-bromo-4-chloro-7-(trifluoromethyl)quinoline structure
116289-35-1 structure
Product Name:3-bromo-4-chloro-7-(trifluoromethyl)quinoline
CAS No:116289-35-1
MF:C10H4BrClF3N
MW:310.497671127319
CID:1205348
PubChem ID:45599640
Update Time:2025-04-20

3-bromo-4-chloro-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-chloro-7-(trifluoromethyl)quinoline
    • quinoline, 3-bromo-4-chloro-7-(trifluoromethyl)-
    • LogP
    • 3-Bromo-4-chloro-7-trifluoromethylquinoline
    • MFCD13192974
    • DTXSID90671182
    • AKOS025394170
    • 116289-35-1
    • DB-252371
    • SCHEMBL9591539
    • Inchi: 1S/C10H4BrClF3N/c11-7-4-16-8-3-5(10(13,14)15)1-2-6(8)9(7)12/h1-4H
    • InChI Key: LCUMPHGOJOREKW-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C=C(C(F)(F)F)C=CC2=C1Cl

Computed Properties

  • Exact Mass: 308.91682
  • Monoisotopic Mass: 308.917
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.74
  • Boiling Point: 308.2°C at 760 mmHg
  • Flash Point: 140.2°C
  • Refractive Index: 1.584
  • PSA: 12.89
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